Cas no 5443-10-7 (2-Propanol,1,3-bis(triphenylmethoxy)-)

• Product Name: 2-Propanol,1,3-bis(triphenylmethoxy)-
• CAS No: 5443-10-7
• MF: C₄₁H₃₆O₃
• MW: 576.722751617432
• CID: 385793
• PubChem ID: 225077
• Update Time: 2025-04-19

2-Propanol,1,3-bis(triphenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis(triphenylmethoxy)-
• 1,3-bis (trityloxy)propan-2-ol
• 1,3-bis(triphenylmethoxy)-2-propanol
• 1,3-di-O-tritylglycerol
• 1.3-Bis-triphenylmethoxy-propanol-(2)
• 1.3-ditrityloxy-propanol-(2)
• 2-Hydroxy-1.3-bis-triphenylmethoxy-propan
• 6-benzoxazolol
• 6-hydroxybenzoxazole
• ACMC-20m9in
• AGN-PC-00E9SD
• benzoxazol-6-ol
• CTK0G4024
• SureCN926971
• RTMHETZUWPSOMK-UHFFFAOYSA-N
• 1,3-bis(trityloxy)propan-2-ol
• DTXSID60969563
• 5443-10-7
• AKOS024433955
• SCHEMBL2111572
• NSC14152
• NSC-14152
• 1,3-Bis(triphenylmethoxy)propan-2-ol
• 1,3-BIS(TRITYLOXY)-2-PROPANOL

• Inchi： 1S/C41H36O3/c42-39(31-43-40(33-19-7-1-8-20-33,34-21-9-2-10-22-34)35-23-11-3-12-24-35)32-44-41(36-25-13-4-14-26-36,37-27-15-5-16-28-37)38-29-17-6-18-30-38/h1-30,39,42H,31-32H2
• InChI Key： RTMHETZUWPSOMK-UHFFFAOYSA-N
• SMILES： O(CC(COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 576.26658
• Monoisotopic Mass: 576.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 699.1°C at 760 mmHg
• Flash Point: 376.6°C
• Refractive Index: 1.625
• PSA: 38.69
• LogP: 8.36470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds